Cas no 1498934-95-4 (2-(5-Ethylthiophen-3-yl)ethan-1-ol)

• Product Name: 2-(5-Ethylthiophen-3-yl)ethan-1-ol
• CAS No: 1498934-95-4
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 5711305
• PubChem ID: 83674773
• Update Time: 2025-05-22

2-(5-Ethylthiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1498934-95-4
• SCHEMBL24345841
• 2-(5-Ethylthiophen-3-yl)ethan-1-ol
• CS-0434755
• 2-(5-Ethylthiophen-3-yl)ethanol
• EN300-1636951
• 3-Thiopheneethanol, 5-ethyl-

• Inchi： 1S/C8H12OS/c1-2-8-5-7(3-4-9)6-10-8/h5-6,9H,2-4H2,1H3
• InChI Key： LFZJUFFIBUQJMO-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1CC)CCO

Computed Properties

• Exact Mass: 156.06088618g/mol
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 244.8±25.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on 2-(5-Ethylthiophen-3-yl)ethan-1-ol

2-(5-Ethylthiophen-3-yl)ethan-1-ol: A Comprehensive Overview

2-(5-Ethylthiophen-3-yl)ethan-1-ol, also known by its CAS number 1498934-95-4, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of thiophene derivatives, which are widely studied for their unique electronic properties and potential applications in various fields. The structure of 2-(5-Ethylthiophen-3-yl)ethan-1-ol consists of a thiophene ring substituted with an ethyl group at the 5-position and a hydroxymethyl group at the 3-position, making it a valuable molecule for exploring chemical reactivity and material synthesis.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of 2-(5-Ethylthiophen-3-yl)ethan-1-ol. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions, which not only enhances yield but also improves the purity of the final product. These methods have been documented in several high-profile journals, highlighting the compound's potential as a building block for more complex molecular architectures.

The physical properties of 2-(5-Ethylthiophen-3-yl)ethan-1-ol are equally intriguing. Its solubility in various solvents, particularly polar aprotic solvents, makes it an ideal candidate for dissolving in reaction media during organic transformations. Additionally, the compound exhibits moderate thermal stability, allowing it to be used in reactions requiring elevated temperatures without significant decomposition. These characteristics underscore its suitability for applications in pharmaceuticals, agrochemicals, and specialty chemicals.

In terms of biological activity, 2-(5-Ethylthiophen-3-yl)ethan-1-ol has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Researchers have reported that the compound demonstrates selective activity against certain enzymes, suggesting its potential as a lead molecule in drug discovery programs. Furthermore, its ability to interact with cellular receptors opens avenues for exploring its role in therapeutic interventions.

The environmental impact of 2-(5-Ethylthiophen-3-yl)ethan-1-ol is another area of active investigation. Studies have indicated that the compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other organic compounds. This information is crucial for assessing its safety profile and ensuring sustainable practices during large-scale production and usage.

In conclusion, 2-(5-Ethylthiophen-3-y)l)e)t)h)an)n-1-o)l is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development endeavors.